1-[(3,5-dimethyl-4-isoxazolyl)carbonyl]-4-(methylsulfonyl)piperazine

• IUPAC Name: (3,5-dimethyl-1,2-oxazol-4-yl)-(4-methylsulfonylpiperazin-1-yl)methanone
• InChI: InChI=1S/C11H17N3O4S/c1-8-10(9(2)18-12-8)11(15)13-4-6-14(7-5-13)19(3,16)17/h4-7H2,1-3H3
• InChI Key: ZYRULSJWNSLALX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)C(=O)N2CCN(CC2)S(=O)(=O)C
• Molecular Formula: C11H17N3O4S
• Molecular Weight: 287.34 g/mol

Description

1-[(3,5-dimethyl-4-isoxazolyl)carbonyl]-4-(methylsulfonyl)piperazine, also known as DMI, is a chemical compound that has been extensively studied for its potential use in scientific research. It is a piperazine derivative that has been shown to have a range of biochemical and physiological effects, making it a valuable tool for researchers in various fields.

Mechanism of Action

1-[(3,5-dimethyl-4-isoxazolyl)carbonyl]-4-(methylsulfonyl)piperazine acts as a potent inhibitor of the enzyme carbonic anhydrase, which plays a crucial role in the regulation of pH in the body. By inhibiting this enzyme, 1-[(3,5-dimethyl-4-isoxazolyl)carbonyl]-4-(methylsulfonyl)piperazine can alter the pH balance of cells and tissues, leading to a range of physiological effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-[(3,5-dimethyl-4-isoxazolyl)carbonyl]-4-(methylsulfonyl)piperazine are diverse and complex. It has been shown to have anticonvulsant, anxiolytic, and neuroprotective properties, and has been studied for its potential use in the treatment of various neurological disorders. 1-[(3,5-dimethyl-4-isoxazolyl)carbonyl]-4-(methylsulfonyl)piperazine has also been shown to have anti-inflammatory and analgesic effects, making it a potentially valuable tool for researchers in the fields of immunology and pain management.

Advantages and Limitations for Lab Experiments

One of the major advantages of 1-[(3,5-dimethyl-4-isoxazolyl)carbonyl]-4-(methylsulfonyl)piperazine is its versatility in scientific research. It has been shown to have a range of biochemical and physiological effects, making it a valuable tool for researchers in various fields. However, there are also limitations to its use, particularly in terms of its potential toxicity and side effects. Careful consideration must be given to dosage and administration in order to ensure the safety and efficacy of experiments involving 1-[(3,5-dimethyl-4-isoxazolyl)carbonyl]-4-(methylsulfonyl)piperazine.

Future Directions

There are a number of potential future directions for research involving 1-[(3,5-dimethyl-4-isoxazolyl)carbonyl]-4-(methylsulfonyl)piperazine. One area of interest is its potential use in the treatment of neurological disorders such as epilepsy and anxiety. Further studies are needed to fully understand the mechanism of action of 1-[(3,5-dimethyl-4-isoxazolyl)carbonyl]-4-(methylsulfonyl)piperazine and its potential therapeutic benefits. Additionally, research is needed to explore the potential use of 1-[(3,5-dimethyl-4-isoxazolyl)carbonyl]-4-(methylsulfonyl)piperazine in other fields, such as immunology and pain management. Overall, 1-[(3,5-dimethyl-4-isoxazolyl)carbonyl]-4-(methylsulfonyl)piperazine represents a promising avenue for scientific research and has the potential to make a significant contribution to our understanding of various physiological processes.

Scientific Research Applications

1-[(3,5-dimethyl-4-isoxazolyl)carbonyl]-4-(methylsulfonyl)piperazine has been used in a variety of scientific research applications, particularly in the fields of neuroscience and pharmacology. It has been shown to have potential as a treatment for certain neurological disorders, such as epilepsy and anxiety.